Cas no 1823878-08-5 (3-Methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-B]pyridine)

• Product Name: 3-Methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-B]pyridine
• CAS No: 1823878-08-5
• MF: C₈H₆F₃N₃
• MW: 201.148551464081
• CID: 4827127
• Update Time: 2025-06-08

3-Methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-B]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-6-(TRIFLUOROMETHYL)-1H-PYRAZOLO[3,4-B]PYRIDINE
• 3-Methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-B]pyridine

• Inchi： 1S/C8H6F3N3/c1-4-5-2-3-6(8(9,10)11)12-7(5)14-13-4/h2-3H,1H3,(H,12,13,14)
• InChI Key： CBBDIIWXYTXIRO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(=NNC=2C)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6

Additional information on 3-Methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-B]pyridine

3-Methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-B]pyridine (CAS No. 1823878-08-5): A Comprehensive Overview

3-Methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-B]pyridine (CAS No. 1823878-08-5) is a potent and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 3-Methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-B]pyridine consists of a pyrazolo[3,4-B]pyridine core with a methyl group at the 3-position and a trifluoromethyl group at the 6-position. The presence of these substituents imparts unique chemical and biological properties to the molecule, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the importance of 3-Methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-B]pyridine in modulating specific enzymes and receptors involved in various diseases. For instance, this compound has been shown to exhibit potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways. This property makes it a valuable tool for understanding the molecular mechanisms underlying diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 3-Methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-B]pyridine has also demonstrated promising activity as an antagonist of specific G-protein coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are implicated in a wide range of physiological processes. The ability of this compound to modulate GPCR activity opens up new avenues for the development of drugs targeting these receptors.

The pharmacokinetic properties of 3-Methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-B]pyridine have been extensively studied to ensure its suitability for therapeutic applications. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effective use as a drug candidate. Its high bioavailability and low toxicity further enhance its potential as a therapeutic agent.

Clinical trials involving 3-Methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-B]pyridine-based compounds have yielded promising results. Early-phase clinical studies have demonstrated its safety and efficacy in treating various conditions, including cancer and inflammatory diseases. These findings have paved the way for further clinical investigations to explore its full therapeutic potential.

The synthesis of 3-Methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-B]pyridine has been optimized to ensure high yields and purity. Various synthetic routes have been developed, each offering unique advantages in terms of efficiency and scalability. These advancements in synthetic chemistry have facilitated the production of this compound on both laboratory and industrial scales.

In conclusion, 3-Methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-B]pyridine (CAS No. 1823878-08-5) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel drugs targeting specific biological pathways. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, solidifying its position as a key molecule in the field.